Cas no 52116-39-9 (Benzoic acid, 2-(carboxymethoxy)-4-methoxy-)

• Product Name: Benzoic acid, 2-(carboxymethoxy)-4-methoxy-
• CAS No: 52116-39-9
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 360592
• PubChem ID: 2818111
• Update Time: 2025-04-19

Benzoic acid, 2-(carboxymethoxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(carboxymethoxy)-4-methoxy-
• 2-(carboxymethoxy)-4-methoxybenzoic acid
• DTXSID80384734
• 2-(carboxymethoxy)-4-methoxy-benzoic Acid
• SCHEMBL4134156
• AU-059/40178426
• Oprea1_117515
• 2-carboxymethoxy-4-methoxy-benzoic acid
• 52116-39-9
• CCG-253663
• Z149205792
• AKOS022655657

• Inchi： 1S/C10H10O6/c1-15-6-2-3-7(10(13)14)8(4-6)16-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YJBPCCIUOYAKPN-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 226.0477
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives